(R)-2-hydroxy-3-methylbutanoic acid
Cat. No. B556070
M. Wt: 118.13 g/mol
InChI Key: NGEWQZIDQIYUNV-SCSAIBSYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08741877B2
Procedure details
5.1 g α-hydroxyisovaleric acid (43 mmol) and 4.85 mL 2-bromopropionyl bromide (45 mmol) were stirred at 75° C. under nitrogen for 12 h. 300 mL acetone and 12 mL anhydrous triethylamine (86 mmol) were added to the mixture and the solution was stirred for 3 h at 60° C. After filtration of the triethylammonium bromide salts, acetone was distilled off and the resulting mixture was dissolved in 500 mL ethyl acetate:hexane mixture (1:1). After filtration over silica gel the solvents were distilled off, and the remaining crude product was recrystallized from hexane. 1H NMR (500 MHz, CDCl3): δ 5.0 (q, 1H), 4.76 (d, 1H), 2.5 (m, 1H), 1.66 (d, 3H), 1.16 (d, 3H), 1.06 (d, 3H). 13C NMR (500 MHz, CDCl3): δ 167.59, 166.16, 79.83, 72.10, 29.24, 18.51, 15.86, 15.79. ELEM. ANAL. Calcd. for C8H12O4: C, 55.81; H, 6.98. Found: C, 55.55; H, 6.99. Yield: 35%.
Yield
35%
Identifiers
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REACTION_CXSMILES
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[OH:1][CH:2]([CH:6]([CH3:8])[CH3:7])[C:3]([OH:5])=[O:4].Br[CH:10]([CH3:14])[C:11](Br)=[O:12].C(N(CC)CC)C>CC(C)=O>[CH3:14][CH:10]1[O:4][C:3](=[O:5])[CH:2]([CH:6]([CH3:8])[CH3:7])[O:1][C:11]1=[O:12]
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Inputs
Step One
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Name
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|
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Quantity
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5.1 g
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Type
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reactant
|
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Smiles
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OC(C(=O)O)C(C)C
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|
Name
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|
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Quantity
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4.85 mL
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Type
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reactant
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Smiles
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BrC(C(=O)Br)C
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Step Two
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Name
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|
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Quantity
|
12 mL
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|
Type
|
reactant
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|
Smiles
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C(C)N(CC)CC
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|
Name
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|
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Quantity
|
300 mL
|
|
Type
|
solvent
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|
Smiles
|
CC(=O)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
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Setpoint
|
60 °C
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Stirring
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Type
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CUSTOM
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|
Details
|
the solution was stirred for 3 h at 60° C
|
|
Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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After filtration of the triethylammonium bromide salts, acetone
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DISTILLATION
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Type
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DISTILLATION
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|
Details
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was distilled off
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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the resulting mixture was dissolved in 500 mL ethyl acetate
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FILTRATION
|
Type
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FILTRATION
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|
Details
|
After filtration over silica gel the solvents
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DISTILLATION
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Type
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DISTILLATION
|
|
Details
|
were distilled off
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the remaining crude product was recrystallized from hexane
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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|
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Smiles
|
CC1C(OC(C(O1)=O)C(C)C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 35% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
